Cas no 40279-97-8 (2-{(4-Chlorophenyl)sulfonylamino}-3-phenylpropanoic Acid)

• Product Name: 2-{(4-Chlorophenyl)sulfonylamino}-3-phenylpropanoic Acid
• CAS No: 40279-97-8
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• MDL: MFCD00173003
• CID: 925563
• PubChem ID: 2765042
• Update Time: 2025-04-19

2-{(4-Chlorophenyl)sulfonylamino}-3-phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-([(4-chlorophenyl)sulfonyl]amino)-3-phenylpropanoic acid
• 2-[(4-chlorophenyl)sulfonylamino]-3-phenylpropanoic acid
• 2-{[(4-Chlorophenyl)sulfonyl]amino}-3-phenylpropanoic acid
• (RS)-2-(4-chlorobenzenesulfonylamino)-3-phenylpropanoic acid
• N-[(4-chlorophenyl)sulfonyl]-phenylalanine
• N-p-Chlorbenzolsulfonyl-DL-phenylalanin
• N-p-Chlorphenylsulfonyl-D,L-phenylalanin
• HMS2876P07
• SMR000549527
• AKOS000531914
• CHEMBL1872677
• JEDDEMYHWQZSLN-UHFFFAOYSA-N
• 2-(4-Chlorophenylsulfonamido)-3-phenylpropanoic acid
• N-[(4-chlorophenyl)sulfonyl]phenylalanine
• DB-049561
• DTXSID90377531
• ((4-Chlorophenyl)sulfonyl)phenylalanine
• Z45636829
• 10G-354S
• 2-(4-chlorobenzenesulfonamido)-3-phenylpropanoic acid
• SCHEMBL3009406
• MLS001166450
• MFCD00173003
• 40279-97-8
• AKOS016047511
• Oprea1_342347
• CS-0320137
• 2-(4-Chlorophenylsulfonamido)-3-phenylpropanoicacid
• 2-{[(4-Chlorophenyl)sulfonyl]amino}-3-phenylpropanoic acid (Bes(4-Cl)-DL-Phe-OH)
• phenylalanine, N-[(4-chlorophenyl)sulfonyl]-
• ALBB-020022
• 2-{(4-Chlorophenyl)sulfonylamino}-3-phenylpropanoic Acid

• MDL： MFCD00173003
• Inchi： 1S/C15H14ClNO4S/c16-12-6-8-13(9-7-12)22(20,21)17-14(15(18)19)10-11-4-2-1-3-5-11/h1-9,14,17H,10H2,(H,18,19)
• InChI Key： JEDDEMYHWQZSLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC(C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 339.03300
• Monoisotopic Mass: 338.025381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7
• XLogP3: 3.1

Experimental Properties

• Melting Point: 147-149°C
• Boiling Point: 531.3°C at 760 mmHg
• Flash Point: 275.1°C
• PSA: 91.85000
• LogP: 3.78590

2-{(4-Chlorophenyl)sulfonylamino}-3-phenylpropanoic Acid Security Information

• HazardClass：IRRITANT